Cas no 3633-28-1 (6-fluoro-9-(2,3,5-tri-O-acetylpentofuranosyl)-9H-purin-2-amine)

• Product Name: 6-fluoro-9-(2,3,5-tri-O-acetylpentofuranosyl)-9H-purin-2-amine
• CAS No: 3633-28-1
• MF: C₁₆H₁₈FN₅O₇
• MW: 411.341826915741
• CID: 1478801
• PubChem ID: 14605715
• Update Time: 2025-04-21

6-fluoro-9-(2,3,5-tri-O-acetylpentofuranosyl)-9H-purin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-9-(2,3,5-tri-O-acetylpentofuranosyl)-9H-purin-2-amine
• (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(2-amino-6-fluoro-9H-purin-9-yl)tetrahydrofuran-3,4-diyldiacetate
• (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(2-amino-6-fluoro-9H-purin-9-yl)tetrahydrofuran-3,4-diyl diacetate
• [(2R,3R,4R,5R)-3,4-bis(acetyloxy)-5-(2-amino-6-fluoro-9H-purin-9-yl)oxolan-2-yl]methyl acetate
• 3633-28-1

• Inchi： 1S/C16H18FN5O7/c1-6(23)26-4-9-11(27-7(2)24)12(28-8(3)25)15(29-9)22-5-19-10-13(17)20-16(18)21-14(10)22/h5,9,11-12,15H,4H2,1-3H3,(H2,18,20,21)/t9-,11-,12-,15-/m1/s1
• InChI Key： LSYISTXVMMGLNA-SDBHATRESA-N
• SMILES： FC1C2=C(N=C(N)N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 411.11902609g/mol
• Monoisotopic Mass: 411.11902609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 158Ų